Cas no 251101-36-7 (3-Methylisonicotinamide)

• Product Name: 3-Methylisonicotinamide
• CAS No: 251101-36-7
• Molecular Formula: C₇H₈N₂O
• Molecular Weight: 136.1512
• MDL: MFCD03411690
• CID: 246355

3-Methylisonicotinamide Properties

Names and Identifiers

• 3-Methylisonicotinamide
• 3-METHYL-PYRIDINE-4-CARBOXAMIDE
• 3-Methylpyridine-4-carboxamide
• 4-Pyridinecarboxamide,3-methyl-
• 3-methyl-4-nicotinamide
• 3-methyl-4-pyridinecarboxamide
• 4-Pyridinecarboxamide,3-methyl
• methyl isonicotinamide
• QMDMUIQZTHZWGH-UHFFFAOYSA-N
• 4-Pyridinecarboxamide, 3-methyl-
• A817650

• MDL： MFCD03411690
• InChIKey： QMDMUIQZTHZWGH-UHFFFAOYSA-N
• Inchi： 1S/C7H8N2O/c1-5-4-9-3-2-6(5)7(8)10/h2-4H,1H3,(H2,8,10)
• SMILES： O=C(C1C([H])=C([H])N=C([H])C=1C([H])([H])[H])N([H])[H]

Computed Properties

• Exact Mass: 136.06400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Heavy Atom Count: 10
• Complexity: 136
• Topological Polar Surface Area: 56

Experimental Properties

• LogP: 1.18920
• PSA: 55.98000
• Boiling Point: 290.8°C at 760 mmHg

3-Methylisonicotinamide Security Information

• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature
• Signal Word：Warning

3-Methylisonicotinamide Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides